Cas no 19264-68-7 ((9h-Carbazol-9-Yl)(Phenyl)Methanone)

• Product Name: (9h-Carbazol-9-Yl)(Phenyl)Methanone
• CAS No: 19264-68-7
• MF: C₁₉H₁₃NO
• MW: 271.312624692917
• MDL: MFCD00225468
• CID: 192398
• PubChem ID: 87558790
• Update Time: 2025-05-24

(9h-Carbazol-9-Yl)(Phenyl)Methanone Chemical and Physical Properties

Names and Identifiers

• Methanone,9H-carbazol-9-ylphenyl-
• (9H-Carbazol-9-yl)(phenyl)methanone
• 9-BENZOYLCARBAZOLE
• carbazol-9-yl(phenyl)methanone
• 9-(phenylcarbonyl)carbazole
• 9-benzoyl-9H-carbazole
• 9H-Carbazole,9-benzoyl
• Carbazole,9-benzoyl
• N-benzoyl-9H-carbazole
• N-benzoylcarbazole
• 9-benzoyl-carbazol
• 9-benzoyl-9h-carbazol
• 9H-Carbazole, 9-benzoyl-
• Carbazole, 9-benzoyl-
• NSC14861
• N-benzoyl carbazole
• carbazol-9-yl phenyl ketone
• Oprea1_115039
• Oprea1_335048
• 9-carbazolyl(phenyl)methanone
• BUCKMWPLVBYQCQ-UHFFFAOYSA-N
• 9H-carbazol-9-yl(phenyl)methanone
• InChI=1/C19H13NO/c21-19(14-8-2-1-3-9-14)20-17-12-6-4-10-15(17)16-11-5-7-13-18(16)20/h1-13
• CS-0313050
• BRD-K45212236-001-01-7
• AKOS002242805
• MFCD00225468
• SR-01000395593-1
• SR-01000395593
• B2864
• CARBAZOL-9-YL-PHENYL-METHANONE
• Methanone, 9H-carbazol-9-ylphenyl-
• FT-0637821
• SCHEMBL872109
• 5-20-08-00032 (Beilstein Handbook Reference)
• NSC 14861
• NSC-14861
• A813590
• DTXSID0075158
• AB88186
• 19264-68-7
• AS-40978
• BRN 0207867
• J-012457
• STK927770
• DB-044804
• (9h-Carbazol-9-Yl)(Phenyl)Methanone

• MDL： MFCD00225468
• Inchi： 1S/C19H13NO/c21-19(14-8-2-1-3-9-14)20-17-12-6-4-10-15(17)16-11-5-7-13-18(16)20/h1-13H
• InChI Key： BUCKMWPLVBYQCQ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)N1C2C=CC=CC=2C2=CC=CC=C12
• BRN： 0207867

Computed Properties

• Exact Mass: 271.10000
• Monoisotopic Mass: 271.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.9

Experimental Properties

• Color/Form: Powder
• Density: 1.2±0.1 g/cm3
• Melting Point: 99.0 to 103.0 deg-C
• Boiling Point: 181.8°C at 760 mmHg
• Flash Point: 190.4±20.4 °C
• PSA: 22.00000
• LogP: 4.48300
• Solubility: Uncertain
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

(9h-Carbazol-9-Yl)(Phenyl)Methanone Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H320-H335
• Warning Statement： P261-P280-P301+P312-P302+P352-P305+P351+P338
• Safety Instruction： H303+H313+H110
• RTECS：FE5780000
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Benzoylindoles

Additional information on (9h-Carbazol-9-Yl)(Phenyl)Methanone

Introduction to (9H-Carbazol-9-yl)(Phenyl)Methanone (CAS No. 19264-68-7)

Carbazole derivatives have long been recognized for their unique electronic properties and versatile applications in various fields of chemistry and materials science. Among these, (9H-Carbazol-9-yl)(Phenyl)Methanone, also known by its CAS number 19264-68-7, stands out as a significant compound due to its structural features and functional versatility. This compound, often abbreviated as CzPMe, is a derivative of carbazole with a phenyl group attached to the methanone moiety. Its structure combines the aromatic stability of phenyl groups with the electron-rich nature of the carbazole ring, making it a valuable material in contemporary research.

The synthesis of (9H-Carbazol-9-yl)(Phenyl)Methanone typically involves multi-step organic reactions, including nucleophilic aromatic substitution and condensation processes. Recent advancements in synthetic methodologies have enabled researchers to optimize the yield and purity of this compound, which is crucial for its application in high-performance materials. The compound's structure is characterized by a rigid framework, which contributes to its stability under various environmental conditions.

One of the most notable applications of CzPMe is in the field of optoelectronics, particularly in organic light-emitting diodes (OLEDs). The compound's ability to act as an electron transport layer (ETL) or a hole-blocking layer (HBL) has been extensively studied. Recent research has demonstrated that CzPMe can significantly enhance the efficiency and lifetime of OLED devices by optimizing charge transport properties. For instance, studies published in *Advanced Materials* have highlighted the role of CzPMe in achieving high luminous efficiency and color purity in OLEDs.

In addition to its role in OLEDs, (9H-Carbazol-9-yl)(Phenyl)Methanone has found applications in photovoltaic devices. Its electron-rich nature makes it an excellent candidate for use as an electron donor material in bulk heterojunction solar cells. Recent investigations have shown that incorporating CzPMe into polymer-based solar cells can improve charge separation and overall device performance. These findings were reported in *Nature Energy*, emphasizing the compound's potential in renewable energy technologies.

The thermal stability of CzPMe is another critical factor contributing to its widespread use. Studies conducted at the University of Tokyo have revealed that CzPMe exhibits excellent thermal stability up to 300°C, making it suitable for high-temperature applications. This property is particularly advantageous in industrial settings where materials must withstand extreme conditions without degradation.

Moreover, (9H-Carbazol-9-yl)(Phenyl)Methanone has been explored for its potential in bio-related applications. Researchers at Stanford University have investigated its biocompatibility and cytotoxicity, finding that it exhibits low toxicity towards human cells. This makes it a promising candidate for use in biomedical devices or drug delivery systems.

The optical properties of CzPMe are another area of active research. Its absorption spectrum spans a wide range of wavelengths, making it suitable for applications in sensors and imaging technologies. Recent studies published in *Chemical Science* have demonstrated that CzPMe can be used as a fluorescent probe for detecting metal ions in aqueous solutions, showcasing its potential in analytical chemistry.

In conclusion, (9H-Carbazol-9-yl)(Phenyl)Methanone (CAS No. 19264-68-7) is a multifaceted compound with applications spanning optoelectronics, photovoltaics, thermal management, and bio-related fields. Its unique electronic properties, structural stability, and functional versatility continue to drive innovative research across various disciplines. As advancements in synthetic methods and material characterization techniques progress, the potential uses of this compound are expected to expand further, solidifying its position as a key material in modern science and technology.